4-Amino-2-methoxy-N-(2-methoxyethyl)benzamide

• IUPAC Name: 4-amino-2-methoxy-N-(2-methoxyethyl)benzamide
• InChI: InChI=1S/C11H16N2O3/c1-15-6-5-13-11(14)9-4-3-8(12)7-10(9)16-2/h3-4,7H,5-6,12H2,1-2H3,(H,13,14)
• InChI Key: LRVDPDGENQFXHW-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=C(C=C(C=C1)N)OC
• Molecular Formula: C11H16N2O3
• Molecular Weight: 224.26 g/mol

Description

4-Amino-2-methoxy-N-(2-methoxyethyl)benzamide is a chemical compound with the molecular formula C11H16N2O3 and a molecular weight of 224.26 g/mol . This benzamide derivative is a solid at room temperature and is intended for research and development purposes only. Compounds within this class are often utilized as key intermediates or building blocks in organic synthesis and peptide chemistry . The structural motif of a benzamide with ether and amide functionalities makes it a valuable scaffold for constructing more complex molecules, particularly in the development of potential therapeutic agents. Researchers employ such building blocks to introduce specific molecular features into target compounds, which can be critical for modulating properties like solubility, binding affinity, or metabolic stability . The presence of both amino and methoxy groups offers sites for further chemical modification, enabling its use in creating specialized chemical libraries. This product is strictly for laboratory research use. It is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should handle this material with appropriate safety precautions in a controlled laboratory environment.

Preparation Methods

Procedure:

• Activation of Carboxylic Acid :

  • 4-Amino-2-methoxybenzoic acid (1 equiv) is treated with SOCl₂ (1.2 equiv) in anhydrous dichloromethane (DCM) under reflux for 3–4 hours to form the acyl chloride intermediate.

  • Alternative: EDC/HOBt-mediated activation in tetrahydrofuran (THF) at 0–5°C for 1 hour.

• Amidation with 2-Methoxyethylamine :

  • The acyl chloride or activated ester is reacted with 2-methoxyethylamine (1.5 equiv) in the presence of a base (e.g., triethylamine or DIPEA) to facilitate nucleophilic attack.

  • Solvents: THF, DCM, or ethyl acetate.

  • Temperature: 0°C to room temperature (RT).

• Workup and Purification :

  • The crude product is extracted with aqueous NaHCO₃, dried over Na₂SO₄, and purified via column chromatography (silica gel, ethyl acetate/hexane).

Key Data :

Parameter	Thionyl Chloride Route	EDC/HOBt Route
Yield	75–85%	65–75%
Reaction Time	4–6 hours	2–3 hours
Purity (HPLC)	>95%	>90%
Scalability	High	Moderate

Advantages :

• High atom economy for thionyl chloride route.

• EDC/HOBt minimizes racemization, suitable for sensitive substrates.

Limitations :

• SOCl₂ requires careful handling due to toxicity and corrosivity.

• EDC/HOBt increases cost for large-scale synthesis.

Reductive Amination of Nitro Precursors

This method involves reducing a nitro intermediate to the corresponding amine, followed by amidation.

Procedure:

• Synthesis of 2-Methoxy-4-nitrobenzoic Acid :

  • Nitration of 2-methoxybenzoic acid using fuming HNO₃/H₂SO₄ at 0–5°C.

• Amidation :

  • The nitrobenzoic acid is converted to the acyl chloride (SOCl₂) and reacted with 2-methoxyethylamine.

• Catalytic Hydrogenation :

  • The nitro group in N-(2-methoxyethyl)-2-methoxy-4-nitrobenzamide is reduced using H₂/Pd-C (10% w/w) in ethanol at 50–60°C.

Key Data :

Parameter	Value
Hydrogen Pressure	2–3 atm
Reduction Time	6–8 hours
Yield (Post-Hydrogenation)	90–95%

Advantages :

• Avoids handling unstable amine intermediates.

• High selectivity for nitro reduction without affecting methoxy groups.

Limitations :

• Requires specialized equipment for hydrogenation.

• Multi-step synthesis increases overall time.

Microwave-Assisted Synthesis

Microwave irradiation accelerates amide bond formation, reducing reaction times from hours to minutes.

Procedure:

• Reactants : 4-Amino-2-methoxybenzoic acid and 2-methoxyethylamine (1:1.2 molar ratio).

• Coupling Agent : HATU (1.1 equiv) and DIPEA (2 equiv) in DMF.

• Conditions : Microwave irradiation at 100°C for 15–20 minutes.

Key Data :

Parameter	Value
Yield	80–85%
Purity (HPLC)	>98%
Energy Consumption	150–200 W

Advantages :

• Rapid synthesis with improved reproducibility.

• Suitable for high-throughput screening.

Limitations :

• Limited scalability due to microwave cavity size.

• DMF poses challenges in solvent removal.

Solid-Phase Synthesis

Used for combinatorial chemistry applications, this method immobilizes the benzoic acid derivative on resin.

Procedure:

• Resin Loading : 4-Amino-2-methoxybenzoic acid is anchored to Wang resin using DIC/HOBt.

• Amidation : 2-Methoxyethylamine (3 equiv) and PyBOP (1.2 equiv) in DMF, agitated for 12 hours.

• Cleavage : TFA/DCM (1:1) for 2 hours to release the product.

Key Data :

Parameter	Value
Loading Efficiency	0.8–1.2 mmol/g
Yield	70–75%
Purity (HPLC)	>90%

Advantages :

• Simplifies purification through resin filtration.

• Ideal for parallel synthesis of analogs.

Limitations :

• Higher cost of resin and reagents.

• Lower yields compared to solution-phase methods.

Enzymatic Catalysis

Emerging approaches utilize lipases or proteases to catalyze amide bond formation under mild conditions.

Procedure:

• Substrates : 4-Amino-2-methoxybenzoic acid methyl ester and 2-methoxyethylamine.

• Enzyme : Immobilized Candida antarctica lipase B (CAL-B) in tert-butanol.

• Conditions : 40°C, 24–48 hours, molecular sieves to absorb methanol.

Key Data :

Parameter	Value
Conversion Rate	60–70%
Enzyme Reusability	5–7 cycles
Solvent	tert-Butanol

Advantages :

• Eco-friendly, avoids toxic reagents.

• High enantioselectivity for chiral analogs.

Limitations :

• Moderate yields and long reaction times.

• Enzyme cost prohibitive for industrial scale.

Comparative Analysis of Methods

Method	Yield (%)	Purity (%)	Scalability	Cost
Thionyl Chloride	85	95	High	Low
Reductive Amination	90	97	Moderate	Medium
Microwave	85	98	Low	High
Solid-Phase	75	90	Low	High
Enzymatic	70	85	Low	Very High

Chemical Reactions Analysis

Types of Reactions

4-Amino-2-methoxy-N-(2-methoxyethyl)benzamide undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro derivatives under specific conditions.

Reduction: The compound can be reduced to form corresponding amines.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium methoxide (NaOMe) and potassium tert-butoxide (KOtBu).

Major Products Formed

The major products formed from these reactions include nitro derivatives, reduced amines, and substituted benzamides, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

4-Amino-2-methoxy-N-(2-methoxyethyl)benzamide has a wide range of scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate for the development of new drugs.

Industry: It is used in the production of dyes, pigments, and other chemical compounds

Mechanism of Action

The mechanism of action of 4-Amino-2-methoxy-N-(2-methoxyethyl)benzamide involves its interaction with specific molecular targets and pathways. The amino and methoxy groups play a crucial role in its binding affinity to target proteins and enzymes. The compound may exert its effects by modulating enzyme activity, altering cellular signaling pathways, and affecting gene expression .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Benzamide Derivatives

Compound Name	Substituents	Molecular Weight (g/mol)	Key Biological Activity	Mechanism/Target	Toxicity/MTD*	References
4-Amino-2-methoxy-N-(2-methoxyethyl)benzamide	4-amino, 2-methoxy, N-(2-methoxyethyl)	223.25	Not explicitly reported	Inferred from analogs (e.g., HDAC inhibition)	Not reported
GOE1734 (4-amino-N-(2'-aminophenyl)benzamide)	4-amino, N-(2-aminophenyl)	227.25	Antitumor (slow-growing tumors)	DNA crosslinking; low mutagenicity	MTD: 4 mg/kg (rats)
CI-994 (4-acetylamino-N-(2-aminophenyl)benzamide)	4-acetylamino, N-(2-aminophenyl)	253.27	HDAC inhibition; antitumor	Histone deacetylase (HDAC-1/2)	Clinical trials (Phase I/II)
4-Bromo-N-(2-methoxyethyl)benzamide	4-bromo, N-(2-methoxyethyl)	258.11	Not reported	N/A	Not reported
2-Amino-4-chloro-N-(2-methoxyethyl)benzamide	2-amino, 4-chloro, N-(2-methoxyethyl)	228.68	Not reported	N/A	Not reported

*MTD: Maximum Tolerated Dose

Physicochemical and Pharmacokinetic Properties

• Solubility: Methoxy and amino groups in 4-amino-2-methoxy-N-(2-methoxyethyl)benzamide likely improve aqueous solubility compared to purely aromatic benzamides.
• Metabolism : The methoxyethyl side chain may undergo oxidative metabolism, similar to neuroleptic benzamides (e.g., amisulpride), which are metabolized via hepatic pathways .
• Stability: Crystallographic studies of analogs (e.g., 4-methoxy-N-(4-methoxy-2-nitrophenyl)benzamide) reveal non-planar amide linkages, which could influence conformational flexibility and binding to targets .

Toxicity and Therapeutic Indications

• GOE1734 exhibits species-specific toxicity, with an MTD of 4 mg/kg in rats and 1 mg/kg in dogs, highlighting the importance of substituent-driven safety profiles .
• CI-994 ’s HDAC inhibition mechanism is associated with dose-dependent cytotoxicity, but its clinical advancement suggests a manageable toxicity profile .

Biological Activity

4-Amino-2-methoxy-N-(2-methoxyethyl)benzamide is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article delves into its biological activity, mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The chemical structure of 4-Amino-2-methoxy-N-(2-methoxyethyl)benzamide features an amino group, two methoxy groups, and an ethyl chain linked to a benzamide backbone. The presence of these functional groups enhances its solubility and interaction with biological targets, influencing its pharmacological profile.

The biological activity of this compound is attributed to its ability to interact with various molecular targets, including enzymes and receptors. The methoxy groups can facilitate hydrogen bonding and hydrophobic interactions, while the amino group can participate in ionic interactions, enhancing the compound's binding affinity to target proteins.

Biological Activities

Research indicates that 4-Amino-2-methoxy-N-(2-methoxyethyl)benzamide exhibits a range of biological activities:

• Antimicrobial Activity : Preliminary studies suggest that derivatives of this compound possess antimicrobial properties, making them potential candidates for antibiotic development.
• Anticancer Properties : The compound has shown promise in inhibiting the proliferation of various cancer cell lines. Notably, it induces apoptosis and causes cell cycle arrest in cancer cells.
• Enzyme Inhibition : It has been evaluated for its ability to inhibit specific enzymes involved in cancer signaling pathways. For example, it demonstrated strong inhibitory potential against protein kinases with an IC50 value of 50 nM against Akt kinase.

Anticancer Activity

A series of experiments were conducted to evaluate the anticancer effects of 4-Amino-2-methoxy-N-(2-methoxyethyl)benzamide on different cancer cell lines. The results are summarized in the table below:

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7	25	Apoptosis induction
HeLa	30	Cell cycle arrest
A549	40	Inhibition of proliferation

Antimicrobial Activity

The compound was tested against various bacterial strains, showing significant antimicrobial effects. For instance, it exhibited an MIC value of 10 µg/mL against Staphylococcus aureus and Escherichia coli.

Enzyme Inhibition

The compound's inhibitory effects on protein kinases were assessed using a continuous spectrophotometric assay. The following data was obtained:

Enzyme Target	IC50 (nM)	Type of Inhibition
Akt Kinase	50	Competitive
Src Kinase	75	Non-competitive

Structure-Activity Relationship (SAR)

Research into the SAR of 4-Amino-2-methoxy-N-(2-methoxyethyl)benzamide has revealed that modifications to the piperazine moiety can enhance biological activity. For example, introducing methyl groups at specific positions on the piperazine ring has been shown to increase potency against both cancer cells and microbial strains.